Cas no 127223-90-9 (3-Buten-2-one, 1,1,1-trifluoro-4-[(1-methylethyl)amino]-, (3Z)-)

3-Buten-2-one, 1,1,1-trifluoro-4-[(1-methylethyl)amino]-, (3Z)- structure
127223-90-9 structure
Product Name:3-Buten-2-one, 1,1,1-trifluoro-4-[(1-methylethyl)amino]-, (3Z)-
CAS No:127223-90-9
MF:C7H10F3NO
MW:181.155612468719
CID:1221180
PubChem ID:71340520
Update Time:2025-04-20

3-Buten-2-one, 1,1,1-trifluoro-4-[(1-methylethyl)amino]-, (3Z)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 1,1,1-trifluoro-4-[(1-methylethyl)amino]-, (3Z)-
    • 1,1,1-trifluoro-4-(propan-2-ylamino)but-3-en-2-one
    • 1,1,1-Trifluoro-4-[(propan-2-yl)amino]but-3-en-2-one
    • DTXSID20767688
    • 127223-90-9
    • Inchi: 1S/C7H10F3NO/c1-5(2)11-4-3-6(12)7(8,9)10/h3-5,11H,1-2H3
    • InChI Key: FQITUZRLEFKCEZ-UHFFFAOYSA-N
    • SMILES: FC(C(C=CNC(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 539.25349
  • Monoisotopic Mass: 181.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 94.22
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